Cas no 62366-83-0 (Benzamide, 2-(1H-imidazol-2-ylcarbonyl)-N-methyl-)

• Product name: Benzamide, 2-(1H-imidazol-2-ylcarbonyl)-N-methyl-
• CAS No: 62366-83-0
• MF: C₁₂H₁₁N₃O₂
• MW: 229.234642267227
• CID: 447780
• PubChem ID: 12325341

Benzamide, 2-(1H-imidazol-2-ylcarbonyl)-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-(1H-imidazol-2-ylcarbonyl)-N-methyl-
• 2-(1H-imidazole-2-carbonyl)-N-methylbenzamide
• 62366-83-0
• DTXSID60489438

• Inchi： InChI=1S/C12H11N3O2/c1-13-12(17)9-5-3-2-4-8(9)10(16)11-14-6-7-15-11/h2-7H,1H3,(H,13,17)(H,14,15)
• InChI Key： KMBIGAHARIWYIZ-UHFFFAOYSA-N
• SMILES： CNC(=O)C1=CC=CC=C1C(=O)C2=NC=CN2

Computed Properties

• Exact Mass: 229.08523
• Monoisotopic Mass: 229.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 74.8Ų

Experimental Properties

• PSA: 74.85